Cas no 2849-93-6 (1H-1,3-benzodiazole-2-carboxylic acid)

1H-1,3-Benzodiazole-2-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a benzodiazole core structure. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its benzodiazole moiety imparts stability and functional diversity, making it valuable for constructing complex molecular frameworks. The carboxylic acid group allows for further derivatization, enabling coupling reactions, esterification, or amide formation. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in solution-phase reactions. Its structural rigidity and electron-rich properties make it suitable for applications in coordination chemistry and materials science. Proper handling under controlled conditions is recommended due to its potential reactivity.
1H-1,3-benzodiazole-2-carboxylic acid structure
2849-93-6 structure
Product Name:1H-1,3-benzodiazole-2-carboxylic acid
CAS No:2849-93-6
MF:C8H6N2O2
MW:162.145441532135
MDL:MFCD00721565
CID:43490
PubChem ID:329763783
Update Time:2025-05-27

1H-1,3-benzodiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-BENZIMIDAZOLE-2-CARBOXYLIC ACID
    • 1H-benzo[d]imidazole-2-carboxylic acid
    • 2-Benzimidazolecarboxylic acid
    • 3H-imidazo[4,5-c]pyridine-2-carboxylic acid
    • 3H-imidazo[4,5-c]pyridine-2-carboxylic acid
    • Benzimidazole-2-carboxylic acid
    • 1H-Benzoimidazole-2-carboxylic acid
    • 1H-1,3-benzodiazole-2-carboxylic acid
    • Benzoimidazole-2-carboxylic acid
    • benzimidazole-2-yl-carboxylic acid
    • 1H-BENOXIMIDAZOLE-2-CARBOXYLIC ACID
    • 1h-1,3-benzimidazole-2-carboxylic acid
    • RHXSYTACTOMVLJ-UHFFFAOYSA-N
    • PubChem8062
    • benzimidazolecarboxylic acid
    • benzimidazole carboxylic acid
    • Oprea1_634488
    • Oprea1_2131
    • 2 -Benzimidazo lecaib oxy lie acid
    • NSC31597
    • 1H-benzo[d]imidazole-2-carboxylic acid;1H-Benzimidazole-2-carboxylic acid
    • EN300-67223
    • 2849-93-6
    • DB03028
    • 1H-Benzimidazole-2-carboxylic acid #
    • AC-23056
    • DTXSID50283447
    • CS-W002670
    • A15451
    • Q-101107
    • BCP26679
    • SCHEMBL160155
    • M01 2-Carboxybenzimidazole
    • UNII-C59S3E32RV
    • BP-11210
    • GEO-02578
    • BB 0218365
    • FT-0607870
    • NS00067464
    • NSC 68183
    • PD059877
    • NSC68183
    • 11X-0922
    • F0854-0060
    • AB06989
    • 1H-Benzimidazole-2-carboxylicacid
    • AM20061199
    • C59S3E32RV
    • MFCD00721565
    • NSC 31597
    • NSC-31597
    • Oprea1_213135
    • 1H-Benzimidazole-2-carboxylic acid, 97%
    • AKOS003674242
    • Q27104563
    • NSC-68183
    • Z274592454
    • CHEBI:46117
    • SB14861
    • 2-Carboxybenzimidazole
    • fuberidazole TP
    • Benzoimidazole Carboxylic Acid
    • BENZO(D)IMIDAZOLE-2-CARBOXYLIC ACID
    • DB-017410
    • STK055405
    • ALBB-010231
    • MDL： MFCD00721565
    • Inchi： 1S/C8H6N2O2/c11-8(12)7-9-5-3-1-2-4-6(5)10-7/h1-4H,(H,9,10)(H,11,12)
    • InChI Key： RHXSYTACTOMVLJ-UHFFFAOYSA-N
    • SMILES： OC(C1=NC2C=CC=CC=2N1)=O

Computed Properties

  • Exact Mass: 162.04300
  • Monoisotopic Mass: 162.042927438 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.1
  • Topological Polar Surface Area: 66
  • Molecular Weight: 162.15

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.507
  • Melting Point: 176-180 °C
  • Boiling Point: 334.5°C at 760 mmHg
  • Flash Point: 222.318℃
  • Refractive Index: 1.743
  • PSA: 65.98000
  • LogP: 1.26110

1H-1,3-benzodiazole-2-carboxylic acid Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H302-H315-H318-H335
  • Warning Statement： P261-P280-P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-37/38-41
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：2-8°C
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S37/39

1H-1,3-benzodiazole-2-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1H-1,3-benzodiazole-2-carboxylic acid Production Method

1H-1,3-benzodiazole-2-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2849-93-6)1H-1,3-benzodiazole-2-carboxylic acid
Order Number:A15451
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:03
Price ($):363.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2849-93-6)2-Benzimidazolecarboxylic acid
Order Number:sfd7691
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2849-93-6)2-Benzimidazolecarboxylic acid
Order Number:LE782
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:39
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2849-93-6)1H-1,3-benzodiazole-2-carboxylic acid
A15451
Purity:99%
Quantity:100g
Price ($):363.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:2849-93-6)2-Benzimidazolecarboxylic acid
sfd7691
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email